Cas no 41978-33-0 (2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-4-oxo-, ethyl ester)

2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-4-oxo-, ethyl ester structure

41978-33-0 structure

Product Name:2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-4-oxo-, ethyl ester

CAS No:41978-33-0

MF:C₁₂H₁₂O₄

MW:220.221283912659

MDL:MFCD16660820

CID:5232052

PubChem ID:12909077

Update Time:2025-08-01

2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-4-oxo-, ethyl ester
- MDL： MFCD16660820
- Inchi： 1S/C12H12O4/c1-2-15-12(14)11-7-9(13)8-5-3-4-6-10(8)16-11/h3-6,11H,2,7H2,1H3
- InChI Key： UGIXYEOUGQEARR-UHFFFAOYSA-N
- SMILES： C1(C(OCC)=O)OC2=CC=CC=C2C(=O)C1

Computed Properties

Exact Mass: 220.07355886g/mol
Monoisotopic Mass: 220.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 52.6Å²

2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-4-oxo-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y1133074-5g	ethyl 4-oxochromane-2-carboxylate	41978-33-0	95%	5g	$1800	2024-07-23
eNovation Chemicals LLC	Y1133074-5g	ethyl 4-oxochromane-2-carboxylate	41978-33-0	95%	5g	$2300	2025-02-26
eNovation Chemicals LLC	Y1133074-5g	ethyl 4-oxochromane-2-carboxylate	41978-33-0	95%	5g	$2300	2025-02-24

2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-4-oxo-, ethyl ester Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Related Categories

41978-33-0 (2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-4-oxo-, ethyl ester) Related Products

Recommended suppliers

Zhangzhou Sinobioway Peptide Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Hunan Well Medicine Synthesis Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hunan Well Medicine Synthesis Technology Co., Ltd.

Yunnanjiuzhen

Gold Member

Audited Supplier

CN Supplier

Bulk

Yunnanjiuzhen

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

SHOCHEM(SHANGHAI) CO.,lTD